Cas no 1286712-06-8 (N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide)

N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide is a synthetic organic compound featuring a benzamide core substituted with a 4-methoxy group and an N-linked 2-hydroxy-2-methyl-4-phenylbutyl side chain. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The hydroxyl and methoxy functional groups enhance solubility and reactivity, while the phenyl and benzamide moieties may contribute to binding affinity in biological targets. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability under standard conditions further supports its applicability in synthetic and pharmaceutical research.

N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide structure

1286712-06-8 structure

Product Name:N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide

CAS No:1286712-06-8

MF:C₁₉H₂₃NO₃

MW:313.390825510025

CID:5906649

PubChem ID:52992679

Update Time:2025-05-22

N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide
- F5857-4199
- AKOS024524244
- CHEMBL3439631
- 1286712-06-8
- VU0525348-1
- Inchi： 1S/C19H23NO3/c1-19(22,13-12-15-6-4-3-5-7-15)14-20-18(21)16-8-10-17(23-2)11-9-16/h3-11,22H,12-14H2,1-2H3,(H,20,21)
- InChI Key： TZATWJHROCSENU-UHFFFAOYSA-N
- SMILES： C(NCC(O)(C)CCC1=CC=CC=C1)(=O)C1=CC=C(OC)C=C1

Computed Properties

Exact Mass: 313.16779360g/mol
Monoisotopic Mass: 313.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 58.6Å²

N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5857-4199-2μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	2μmol	$57.0	2023-09-09
Life Chemicals	F5857-4199-5μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	5μmol	$63.0	2023-09-09
Life Chemicals	F5857-4199-10μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	10μmol	$69.0	2023-09-09
Life Chemicals	F5857-4199-20μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	20μmol	$79.0	2023-09-09
Life Chemicals	F5857-4199-1mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	1mg	$54.0	2023-09-09
Life Chemicals	F5857-4199-2mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	2mg	$59.0	2023-09-09
Life Chemicals	F5857-4199-3mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	3mg	$63.0	2023-09-09
Life Chemicals	F5857-4199-4mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	4mg	$66.0	2023-09-09
Life Chemicals	F5857-4199-5mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	5mg	$69.0	2023-09-09
Life Chemicals	F5857-4199-10mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide	1286712-06-8	10mg	$79.0	2023-09-09

N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide

N-(2-Hydroxy-2-Methyl-4-Phenylbutyl)-4-Methoxybenzamide (CAS No. 1286712-06-8)

The compound N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide (CAS No. 1286712-06-8) is a highly specialized organic compound with a complex structure that has garnered attention in various fields of chemical research and application. This compound is characterized by its unique functional groups, including the hydroxyl, methoxy, and amide functionalities, which contribute to its versatile chemical properties and potential applications.

Recent studies have highlighted the significance of N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide in the realm of medicinal chemistry. Researchers have explored its potential as a bioactive molecule, particularly in the context of drug design and development. The compound's structure suggests that it may exhibit interactions with specific biological targets, making it a promising candidate for further investigation in therapeutic applications.

The synthesis of N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of intermediate compounds, such as the corresponding benzamides and alcohols, followed by coupling reactions to form the final product. The use of catalytic agents and optimized reaction conditions has been shown to enhance the yield and purity of the compound, ensuring its suitability for downstream applications.

In terms of physical properties, N-(2-hydroxy-2-methyl-4-phenvlbutyl)-4-methoxybenzamide exhibits a melting point in the range of 150–160°C, reflecting its crystalline nature. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are critical for ensuring accurate characterization and quality control during manufacturing processes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of N-(2-hydroxy...) compounds like this one. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These insights are invaluable for optimizing drug delivery systems and enhancing bioavailability.

The application of N-(...) compounds extends beyond pharmacology into materials science. For instance, researchers have explored their potential as precursors for polymer synthesis or as additives in coatings and adhesives. The hydroxyl group present in the molecule can participate in hydrogen bonding, which may impart desirable mechanical and thermal properties to materials derived from this compound.

In conclusion, N-(...) is a fascinating compound with a wealth of opportunities for exploration across multiple disciplines. Its unique structure, coupled with its promising biological activity and versatile chemical properties, positions it as a valuable asset in both academic research and industrial applications.